5-nitro-N4-(3-(trifluoromethyl)phenyl)pyrimidine-4,6-diamine
Description
Synthesis Analysis
The synthesis of compounds similar to 5-nitro-N4-(3-(trifluoromethyl)phenyl)pyrimidine-4,6-diamine involves various methods. For instance, trifluoromethylpyridines, which share a similar structure, are synthesized using an exchange between chlorine and fluorine atoms or by assembling pyridine from a trifluoromethyl-containing building block . Another method involves the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol, treated with concentrated hydrochloric acid .
Molecular Structure Analysis
The molecular structure of 5-nitro-N4-(3-(trifluoromethyl)phenyl)pyrimidine-4,6-diamine is characterized by the presence of a pyrimidine ring substituted with a nitro group and a trifluoromethylphenyl group. The trifluoromethyl group (-CF3) is a key structural motif in many active pharmaceutical ingredients .
Scientific Research Applications
Organic Synthesis and Biological Activity
A study focused on the synthesis of a new series of derivatives linked with morpholinophenyl groups, utilizing an intermediate compound related to 5-nitro-N4-(3-(trifluoromethyl)phenyl)pyrimidine-4,6-diamine. These compounds were evaluated for their larvicidal activity, demonstrating significant biological effects against larvae, suggesting potential applications in developing bioactive molecules (Gorle et al., 2016).
Material Science: Fluorinated Polyimides
Research in material science has led to the development of organosoluble and light-colored fluorinated polyimides based on derivatives of 5-nitro-N4-(3-(trifluoromethyl)phenyl)pyrimidine-4,6-diamine. These materials exhibit excellent mechanical properties, thermal stability, and optical transparency, making them suitable for high-performance applications in electronics and aerospace industries (Yang & Chen, 2005).
Chemical Biology: Coordination Complexes
In the realm of chemical biology, coordination complexes involving 5-(3-[N-tert-Butyl-N-aminoxyl]phenyl)pyrimidine derivatives have been synthesized. These complexes exhibit unique magnetic properties, such as antiferromagnetic and ferromagnetic exchanges, which could be harnessed in magnetic materials and sensors (Baskett et al., 2005).
properties
IUPAC Name |
5-nitro-4-N-[3-(trifluoromethyl)phenyl]pyrimidine-4,6-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F3N5O2/c12-11(13,14)6-2-1-3-7(4-6)18-10-8(19(20)21)9(15)16-5-17-10/h1-5H,(H3,15,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKUGHBARHCXUSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC2=NC=NC(=C2[N+](=O)[O-])N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F3N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-N4-[3-(trifluoromethyl)phenyl]pyrimidine-4,6-diamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)(2-(trifluoromethyl)phenyl)methanone](/img/structure/B2977200.png)
![N-[[4-(2,5-dimethoxyphenyl)-5-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide](/img/structure/B2977201.png)
![N-benzyl-N-ethyl-2-[3-(4-methoxyphenyl)-2,4-dioxoquinazolin-1-yl]acetamide](/img/no-structure.png)
![2-[1-(4-bromophenoxy)ethyl]-8,9-dimethoxy[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione](/img/structure/B2977208.png)
![4-[[3,5-Dimethyl-4-(oxiran-2-ylmethoxy)phenyl]methyl]morpholine](/img/structure/B2977211.png)
![1-(2H-1,3-benzodioxol-5-yl)-3-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)urea](/img/structure/B2977219.png)